Cas no 1006446-72-5 (3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1006446-72-5
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD04970960
• CID: 3056932
• PubChem ID: 19621373
• Update Time: 2025-04-21

3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propanoic acid
• BBL040073
• EN300-92486
• 3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propanoicacid
• CS-0264265
• 3-(1-ethyl-5-methylpyrazol-4-yl)propanoic acid
• STK349810
• AKOS000311253
• 1006446-72-5
• GQB44672

• MDL： MFCD04970960
• Inchi： 1S/C9H14N2O2/c1-3-11-7(2)8(6-10-11)4-5-9(12)13/h6H,3-5H2,1-2H3,(H,12,13)
• InChI Key： FTPSKMSZVMRVIZ-UHFFFAOYSA-N
• SMILES： OC(CCC1C=NN(CC)C=1C)=O

Computed Properties

• Exact Mass: 182.105527694Da
• Monoisotopic Mass: 182.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų